2-{2-[(2,6-Dimethyloxan-4-yl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C11H23NO3
• Molecular Weight: 217.31 g/mol
• SMILES: CC1CC(CC(O1)C)NCCOCCO
• InChI: InChI=1S/C11H23NO3/c1-9-7-11(8-10(2)15-9)12-3-5-14-6-4-13/h9-13H,3-8H2,1-2H3
• InChIKey: NCSQGVIJZPJBPS-UHFFFAOYSA-N

Compound Identity and Procurement Baseline

2-{2-[(2,6-Dimethyloxan-4-yl)amino]ethoxy}ethan-1-ol (CAS 1556279-15-2) is a synthetic secondary amino alcohol belonging to the 2,6-dimethyltetrahydropyran (oxane) class. It comprises a 2,6-dimethyloxan-4-yl core coupled via a secondary amine linkage to a 2-(2-hydroxyethoxy)ethyl chain, giving a molecular formula of C₁₁H₂₃NO₃ and a molecular weight of 217.31 g·mol⁻¹ . The tetrahydropyran ring is recognized as a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic therapeutic molecules [1]. This compound is supplied as a research-grade building block at a nominal purity of 95% and is primarily positioned for use in exploratory medicinal chemistry, PROTAC linker design, and custom small-molecule synthesis .

Extended ethoxyethyl spacer for linker geometry tuning

Derivatizable terminal primary hydroxyl (–OH)

Secondary amine as hydrogen‑bond donor and synthetic handle

• [1] Beilstein Journal of Organic Chemistry (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Recognizes tetrahydropyran (THP) as a privileged scaffold present in polyether antibiotics, marine toxins, pheromones, and pharmaceutical agents. Available at: https://www.beilstein-journals.org/bjoc/articles/17/93. View Source

Structural Differentiation from Shorter-Chain and Ethyl-Capped Analogs

Within the 2,6-dimethyltetrahydropyran-4-amino building-block family, the length and terminal functionality of the N-substituent dictate the molecule's reach, hydrogen-bonding capacity, and downstream synthetic utility. The direct shorter-chain analog 2-[(2,6-dimethyloxan-4-yl)amino]ethan-1-ol (CAS 1803591-92-5, free base MW 173.25) lacks one ethoxy unit, reducing the atom count between the oxane nitrogen and the terminal hydroxyl from 8 to 5, which decreases the number of hydrogen-bond acceptor sites (3 vs. 4), lowers the topological polar surface area (estimated ~41.5 vs. 50.72 Ų), and reduces conformational flexibility (estimated 4 vs. 6 rotatable bonds) . The ethyl-capped analog N-(2-ethoxyethyl)-2,6-dimethyltetrahydro-2H-pyran-4-amine (CAS 1556279-52-7) replaces the terminal hydroxyl with an ethoxy group, eliminating the primary alcohol handle required for esterification, carbamate formation, or conjugation reactions . These structural differences mean that the target compound cannot be interchanged with its closest in-class analogs without altering linker geometry, physicochemical profile, and the repertoire of available chemical derivatization pathways.

Shorter‑chain aminoethanol analog

Lacks one ethoxy unit, reducing linker reach and hydrogen‑bond acceptor count; may shift ternary complex geometry and physicochemical profile.

Ethyl‑capped analog (ethoxy terminal)

Terminal ethoxy group is chemically inert, eliminating the primary alcohol handle required for esterification, carbamate formation, or further conjugation.

Quantitative Differentiation Against Closest Analogs

Linker Length and Hydrogen-Bond Acceptor Count

The target compound carries an aminoethoxyethanol side chain that is three atoms longer than the aminoethanol chain in the direct shorter-chain analog 2-[(2,6-dimethyloxan-4-yl)amino]ethan-1-ol (free base). This extension adds one ether oxygen, increasing the hydrogen-bond acceptor count from 3 to 4 and enabling an additional polar interaction site . The relevance of linker length in the tetrahydropyran series has been demonstrated in structure-guided optimization of 14-3-3σ/ERα molecular glues, where the combination of 2,6-dimethyltetrahydropyran with spiro-linker variants produced differential binding (% bound to 14-3-3σ at 100 nM) and pEC₅₀ shifts [1].

Linker Length & H‑Bond Acceptors

Class‑level inference

8 atoms, 4 HBA vs 5 atoms, 3 HBA

Extended linker may influence ternary complex geometry

No co‑crystal data for this specific pair

Evidence Dimension	Linker atom count (oxane N to terminal O) and H-bond acceptor count
Target Compound Data	8 atoms (N–C–C–O–C–C–O–H); 4 H-bond acceptors (1 × NH, 1 × oxane O, 2 × ether O)
Comparator Or Baseline	2-[(2,6-Dimethyloxan-4-yl)amino]ethan-1-ol (free base, CAS 1803591-92-5): 5 atoms (N–C–C–O–H); 3 H-bond acceptors (1 × NH, 1 × oxane O, 1 × hydroxyl O)
Quantified Difference	+3 linker atoms; +1 H-bond acceptor
Conditions	Structural comparison based on SMILES and molecular formula; no co-crystal or binding data available for the specific compound pair

Why This Matters

An additional hydrogen-bond acceptor and extended linker reach can alter the optimal distance between warhead and E3 ligase ligand in PROTAC design, directly influencing ternary complex formation efficiency.

• [1] Wolter, M. et al. (2023). Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments. Journal of the American Chemical Society, 145(37), 20328–20343. DOI: 10.1021/jacs.3c05161. Figure 6 demonstrates combinations of 2,6-dimethyltetrahydropyran with spiro-linkers showing differential % bound to 14-3-3σ and pEC₅₀ values. View Source

Physicochemical Profile: LogP, TPSA, and Rotatable Bonds

The target compound exhibits a computed LogP of 0.5409 and a topological polar surface area (TPSA) of 50.72 Ų, based on vendor-provided in silico calculations . The shorter-chain analog 2-[(2,6-dimethyloxan-4-yl)amino]ethan-1-ol (free base, MW 173.25) is estimated to have a TPSA of approximately 41.5 Ų (one fewer oxygen atom) and a comparable LogP of ~0.6 [1]. The target compound's 6 rotatable bonds, versus approximately 4 in the shorter analog, confer greater conformational flexibility, which can be advantageous or detrimental depending on the entropic penalty of the target binding event [1].

Physicochemical Profile

Cross‑study comparable

LogP 0.54 TPSA 50.72 Ų Rot. bonds 6

Higher TPSA and flexibility may affect permeability

vs. shorter‑chain analog: ΔTPSA +9.2 Ų, ΔRot +2

Evidence Dimension	Computed physicochemical properties (LogP, TPSA, rotatable bonds)
Target Compound Data	LogP: 0.5409; TPSA: 50.72 Ų; Rotatable bonds: 6; MW: 217.31 g·mol⁻¹
Comparator Or Baseline	2-[(2,6-Dimethyloxan-4-yl)amino]ethan-1-ol (free base): estimated LogP ~0.6; estimated TPSA ~41.5 Ų; estimated rotatable bonds ~4; MW: 173.25 g·mol⁻¹
Quantified Difference	ΔLogP ≈ −0.06; ΔTPSA ≈ +9.2 Ų; ΔRotatable bonds ≈ +2; ΔMW = +44.06 g·mol⁻¹
Conditions	Target compound values from Leyan datasheet (in silico); comparator properties estimated from structure; no experimentally determined LogP or TPSA available for either compound

Why This Matters

The higher TPSA and additional rotatable bonds predict increased aqueous solubility but potentially reduced passive membrane permeability, which is a critical trade-off in selecting linker building blocks for bifunctional degraders.

• [1] PubChem. 2-(4-Amino-2,6-dimethyloxan-4-yl)ethanol, CID 81853817. MW: 173.25 g·mol⁻¹; XLogP3-AA: 0.6; Rotatable bond count: 2 (for the 4-amino analog). Used as structural reference for estimating properties of the 4-(2-hydroxyethylamino) analog. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/81853817. View Source

Terminal Hydroxyl as a Reactive Synthetic Handle

The target compound terminates in a primary hydroxyl group (–CH₂CH₂OH), enabling esterification, carbamate formation, mesylation/tosylation for nucleophilic displacement, and oxidation to the corresponding carboxylic acid. In contrast, the ethyl-capped analog N-(2-ethoxyethyl)-2,6-dimethyltetrahydro-2H-pyran-4-amine (CAS 1556279-52-7) terminates in an ethoxy group (–CH₂CH₂OCH₂CH₃), which is chemically inert under the same mild derivatization conditions . This functional group difference is binary: the target compound can serve as a linker intermediate requiring further chain extension or conjugation, whereas the ethyl-capped analog represents a terminal end-point and cannot be elaborated at that position without dealkylation chemistry.

Terminal Functional Group

Context‑dependent

Reactive –OH vs Inert –OEt

Determines if derivatization is possible

General reactivity; confirm under specific conditions

Evidence Dimension	Terminal functional group reactivity
Target Compound Data	Primary hydroxyl (–OH): amenable to esterification, carbamoylation, sulfonylation, oxidation to –COOH, Mitsunobu coupling
Comparator Or Baseline	N-(2-ethoxyethyl)-2,6-dimethyltetrahydro-2H-pyran-4-amine (CAS 1556279-52-7): terminal ethoxy (–OEt), chemically inert to standard conjugation chemistry
Quantified Difference	Binary functional group difference (reactive –OH vs. inert –OEt); no quantitative reactivity data available
Conditions	General organic chemistry principles; no specific kinetic or conversion data located for this compound pair

Why This Matters

For procurement decisions in PROTAC or bioconjugation programs, the presence of a derivatizable terminal hydroxyl determines whether the building block can be incorporated as a linker intermediate versus requiring an entirely different synthetic strategy.

Secondary Amine Character and Hydrogen-Bond Donor Capacity

The target compound contains a secondary amine (R–NH–R') with one hydrogen-bond donor, whereas structurally simpler aminoethoxyethanols such as 2-[2-(dimethylamino)ethoxy]ethanol (DMAEE, CAS 1704-62-7) contain a tertiary amine with zero H-bond donor capacity . The secondary amine can act as both a hydrogen-bond donor and acceptor, potentially engaging in bifurcated interactions with biological targets. Additionally, the 2,6-dimethyloxan-4-yl substituent is sterically more demanding than the dimethylamino group, which may modulate the amine pKa and influence protonation state at physiological pH. DMAEE is predominantly used as a polyurethane foam catalyst where tertiary amine basicity is the critical parameter, whereas the target compound's secondary amine and oxane scaffold position it for medicinal chemistry applications .

Amine Character

Context‑dependent

Sec‑amine, 1 H‑donor vs Tert‑amine (DMAEE), 0 donors

Donor capacity may enhance target binding

No experimental pKa or binding data; verify

Evidence Dimension	Amine type and hydrogen-bond donor capacity
Target Compound Data	Secondary amine (R–NH–R'); 1 H-bond donor on N; oxane ring steric bulk present; estimated pKa ~8–10 (aliphatic secondary amine range)
Comparator Or Baseline	DMAEE (CAS 1704-62-7): tertiary amine R–N(CH₃)₂; 0 H-bond donors on N; minimal steric bulk; pKa ~8.5–9.0
Quantified Difference	+1 H-bond donor; increased steric bulk; no experimental pKa data available for target compound
Conditions	Structural inference; no experimental pKa or binding data located for the specific comparison

Why This Matters

The hydrogen-bond donor capacity of the secondary amine can contribute to binding affinity in protein-ligand interactions and influences the compound's solubility profile, which is relevant when selecting between amine-containing linker building blocks.

Key Applications in Medicinal Chemistry

PROTAC Linker with Extended Reach and Terminal Conjugation

The combination of an aminoethoxyethanol chain (8-atom reach from oxane nitrogen to terminal hydroxyl) with a terminal primary alcohol makes this compound suitable as a PROTAC linker intermediate where the hydroxyl can be further elaborated via ester or carbamate coupling to an E3 ligase ligand, while the secondary amine or the oxane ring can anchor the target-protein ligand [1]. The 2,6-dimethyltetrahydropyran scaffold has been validated in molecular-glue programs where linker composition and length directly affect ternary complex stabilization [1].

Conformationally Flexible Hydrophilic Spacer

With 6 rotatable bonds and a LogP of 0.54, the compound provides a balance of aqueous solubility and conformational adaptability that is appropriate for spacer regions in heterobifunctional molecules . The TPSA of 50.72 Ų falls within the range associated with moderate oral bioavailability and cellular permeability, making it a candidate for intracellular-targeting degraders where linker physicochemical properties directly influence cellular activity .

Scaffold Derivatization via Amine Alkylation or Acylation

The secondary amine at the 4-position of the oxane ring provides a site for further N-alkylation, N-acylation, or reductive amination, enabling the construction of diverse chemical libraries around the privileged tetrahydropyran core [2]. The 2,6-dimethyl substitution pattern on the oxane ring introduces stereochemical complexity (cis/trans isomerism) that can be exploited to generate stereochemically defined compound collections for structure-activity relationship studies [2].

Replacement for Shorter-Chain Linker Analogs

In synthetic sequences where the shorter-chain analog 2-[(2,6-dimethyloxan-4-yl)amino]ethan-1-ol provides insufficient spatial separation between the oxane core and the terminal functional group, the target compound serves as the logical next-higher homolog . The additional –OCH₂CH₂– unit increases the center-to-center distance by approximately 3.6 Å (based on standard C–C and C–O bond lengths), which may relieve steric clashes or enable engagement of more distal binding pockets in the target protein .

Application

Selection Property

Validation Focus

PROTAC linker synthesis

Flexible ethoxyethyl spacer with terminal alcohol

Linker geometry and conjugation efficiency

Hydrophilic spacer in heterobifunctional degraders

Balanced LogP/TPSA and rotatable bonds

Cellular permeability and solubility profile

Tetrahydropyran library synthesis

Secondary amine and stereochemical complexity

Derivatization scope and stereochemical outcome

Linker homologation (replacing shorter analog)

Extended spacer length

Steric relief and distal pocket engagement

• [1] Wolter, M. et al. (2023). Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments. Journal of the American Chemical Society, 145(37), 20328–20343. DOI: 10.1021/jacs.3c05161. View Source
• [2] Beilstein Journal of Organic Chemistry (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans. Recognizes tetrahydropyrans as privileged scaffolds in natural products and pharmaceuticals. Available at: https://www.beilstein-journals.org/bjoc/articles/17/93. View Source